Cas no 64881-05-6 (Benzeneethanol, 3-methoxy-4-(phenylmethoxy)-)

Benzeneethanol, 3-methoxy-4-(phenylmethoxy)- structure
64881-05-6 structure
Product Name:Benzeneethanol, 3-methoxy-4-(phenylmethoxy)-
CAS No:64881-05-6
MF:C16H18O3
MW:258.312325000763
CID:413985
PubChem ID:563698
Update Time:2025-04-19

Benzeneethanol, 3-methoxy-4-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanol, 3-methoxy-4-(phenylmethoxy)-
    • 2-(3-methoxy-4-phenylmethoxyphenyl)ethanol
    • 2-[4-(Benzyloxy)-3-methoxyphenyl]ethanol #
    • 64881-05-6
    • AKOS024322315
    • 2-(4-BENZYLOXY-3-METHOXY-PHENYL)-ETHANOL
    • SCHEMBL1322956
    • 4-Benzyloxy-3-methoxyphenethyl alcohol
    • Benzeneethanol, 4-benzyloxy-3-methoxy-
    • DTXSID10340328
    • Inchi: 1S/C16H18O3/c1-18-16-11-13(9-10-17)7-8-15(16)19-12-14-5-3-2-4-6-14/h2-8,11,17H,9-10,12H2,1H3
    • InChI Key: VYGZUMHSOJKVSQ-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1C=CC(=CC=1OC)CCO

Computed Properties

  • Exact Mass: 258.125594432g/mol
  • Monoisotopic Mass: 258.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 38.7Ų
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